![molecular formula C16H20N2O2 B7629753 5-(Cyclobutanecarbonyl)-1,3-dimethyl-3,4-dihydro-1,5-benzodiazepin-2-one](/img/structure/B7629753.png)
5-(Cyclobutanecarbonyl)-1,3-dimethyl-3,4-dihydro-1,5-benzodiazepin-2-one
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Overview
Description
5-(Cyclobutanecarbonyl)-1,3-dimethyl-3,4-dihydro-1,5-benzodiazepin-2-one is a chemical compound that belongs to the benzodiazepine family. It is commonly referred to as clobazam, which is a drug that is used to treat epilepsy and anxiety disorders. Clobazam has been approved by the FDA since 2011 and is available in several countries around the world.
Mechanism of Action
The mechanism of action for clobazam involves the enhancement of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) in the brain. GABA is responsible for reducing the activity of neurons in the brain, which can help to reduce anxiety and prevent seizures. Clobazam binds to the GABA receptor, which enhances the effects of GABA and reduces the activity of neurons.
Biochemical and Physiological Effects:
Clobazam has several biochemical and physiological effects on the body. It can cause sedation, drowsiness, and dizziness, which can be beneficial for patients with anxiety disorders. Clobazam can also cause muscle relaxation and reduce the frequency and severity of seizures in patients with epilepsy.
Advantages and Limitations for Lab Experiments
Clobazam has several advantages and limitations for lab experiments. It is a potent and selective GABA receptor agonist, which makes it a useful tool for studying the effects of GABA on the brain. However, clobazam can also cause sedation and drowsiness, which can affect the behavior of animals in lab experiments.
Future Directions
There are several future directions for the scientific research application of clobazam. One potential direction is the development of new drugs that are based on the structure of clobazam. Another potential direction is the study of clobazam in combination with other drugs for the treatment of epilepsy and anxiety disorders. Additionally, the effects of clobazam on other neurotransmitters in the brain, such as serotonin and dopamine, could be studied to better understand its mechanism of action.
Synthesis Methods
The synthesis method for clobazam involves the reaction of 7-chloro-1-methyl-5-phenyl-1,5-benzodiazepine-2,4-dione with cyclobutanecarbonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of clobazam, which can be purified through recrystallization or chromatography.
Scientific Research Applications
Clobazam has been extensively studied for its antiepileptic and anxiolytic properties. It has been shown to be effective in reducing the frequency and severity of seizures in patients with epilepsy. Clobazam is also used to treat anxiety disorders, including generalized anxiety disorder and panic disorder.
Properties
IUPAC Name |
5-(cyclobutanecarbonyl)-1,3-dimethyl-3,4-dihydro-1,5-benzodiazepin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c1-11-10-18(16(20)12-6-5-7-12)14-9-4-3-8-13(14)17(2)15(11)19/h3-4,8-9,11-12H,5-7,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZKKXPVTFYQLND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=CC=CC=C2N(C1=O)C)C(=O)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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